Cas no 1361892-28-5 (3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1361892-28-5
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4910010
• Update Time: 2025-10-23

3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)4-1-2-15-7(5(4)3-14)16-8(11,12)13/h1-2,6H
• InChI Key： NKIJDCPFQVNTBL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1361892-28-5)

3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine, with the CAS number 1361892-28-5, is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material sciences. This compound belongs to the pyridine family, which is renowned for its versatility and wide-ranging applications. The presence of multiple functional groups, including cyano, difluoromethyl, and trifluoromethoxy, makes this molecule a valuable building block for synthesizing more complex structures. Researchers and industry professionals are increasingly interested in its potential due to its unique physicochemical properties and reactivity.

One of the most compelling aspects of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine is its role in the development of novel pharmaceutical intermediates. The cyano group enhances the compound's ability to participate in nucleophilic substitution reactions, while the difluoromethyl and trifluoromethoxy groups contribute to its metabolic stability and lipophilicity. These characteristics are particularly valuable in drug discovery, where improving bioavailability and reducing toxicity are critical challenges. Recent studies have explored its use in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the agrochemical sector, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine has shown promise as a precursor for crop protection agents. The incorporation of fluorine atoms is known to enhance the bioactivity and environmental persistence of agrochemicals, making this compound a candidate for developing next-generation pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating its potential to reduce the environmental footprint of chemical inputs while maintaining efficacy against resistant pest strains.

The compound's structural uniqueness also makes it a subject of interest in material science. Its ability to form stable heterocyclic frameworks has led to explorations in organic electronics and photovoltaic materials. For instance, its electron-withdrawing properties could be leveraged in the design of organic semiconductors, which are pivotal in the development of flexible displays and solar cells. This aligns with the current trend toward renewable energy and eco-friendly technologies, where innovation in material design is paramount.

From a synthetic chemistry perspective, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine presents both opportunities and challenges. The presence of multiple reactive sites demands precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the industry's shift toward greener and more efficient manufacturing processes. These methodologies not only improve yield but also reduce waste, addressing the growing emphasis on sustainable chemistry.

Given the increasing scrutiny on chemical safety and regulatory compliance, the handling and application of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine must adhere to stringent guidelines. While it is not classified as a hazardous substance, proper storage and disposal protocols are essential to ensure workplace safety and environmental protection. This is particularly relevant in light of recent regulatory updates, such as the REACH and TSCA frameworks, which emphasize the responsible use of chemical substances.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1361892-28-5) stands at the intersection of multiple cutting-edge scientific disciplines. Its applications in pharmaceuticals, agrochemicals, and material science underscore its versatility and potential to address some of the most pressing challenges in these fields. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in driving innovation and sustainability across industries.